Cas no 6638-64-8 (6H-Dibenzo[b,d]pyran-6-one,3-nitro-)
![6H-Dibenzo[b,d]pyran-6-one,3-nitro- structure](https://ossimg.kuujia.com/scimg/7000/6638-64-8x500.png)
6638-64-8 structure
Product Name:6H-Dibenzo[b,d]pyran-6-one,3-nitro-
CAS No:6638-64-8
MF:C13H7NO4
MW:241.198983430862
CID:505242
PubChem ID:24847947
Update Time:2025-09-25
6H-Dibenzo[b,d]pyran-6-one,3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Dibenzo[b,d]pyran-6-one,3-nitro-
- 7-Nitro-3,4-benzocoumarin
- 3-Nitro-6H-benzo[c]chromen-6-one
- 3-nitro-6H-dibenzo(b,d)pyran-6-one
- 3-nitro-benzo[c]chromen-6-one
- 3-Nitrodibenzo<b,d>pyran-6-on
- 3-NITRODIBENZOPYRANONE
- 6H-Dibenzo(B,D)pyran-6-one,3-nitro
- 7-Nitro-3,4-[1,3]butadieno-2H-1-benzopyran-2-one
- 7-Nitro-9-oxaphenanthren-10-one
- AKOS015889237
- UNII-8AG8EV4H44
- 7-Nitro-3,4-benzocoumarin, 98%
- NSC48270
- 2-Biphenylcarboxylic acid, 2'-hydroxy-4'-nitro-, delta-lactone
- FT-0735170
- 8AG8EV4H44
- MFCD00004992
- NSC-48270
- DTXSID40216603
- 3-nitrobenzo[c]chromen-6-one
- NSC 48270
- 3-Nitro-6H-dibenzo[b,d]pyran-6-one
- 7-nitrobenzo[c]chromen-6-one
- CCRIS 7714
- SCHEMBL2990038
- 3-Nitro-6H-benzo[c]chromen-6-one #
- 6638-64-8
- 6H-Dibenzo(b,d)pyran-6-one, 3-nitro-
- Nitro-6H-dibenzo(b,d)pyran-6-one, 3-
-
- MDL： MFCD00004992
- Inchi： 1S/C13H7NO4/c15-13-11-4-2-1-3-9(11)10-6-5-8(14(16)17)7-12(10)18-13/h1-7H
- InChI Key： KWGYGQPIDANWAX-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2C2C=CC(=CC1=2)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 241.03800
- Monoisotopic Mass: 241.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
Experimental Properties
- Color/Form: solid
- Density: 1.457
- Melting Point: 203-205 °C (lit.)
- Boiling Point: 431.5°C at 760 mmHg
- Flash Point: 210.1°C
- Refractive Index: 1.673
- PSA: 76.03000
- LogP: 3.37760
- Solubility: Not determined
6H-Dibenzo[b,d]pyran-6-one,3-nitro- Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H319
- Warning Statement： P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：2
- Hazard Category Code： 22-36
- Safety Instruction： S26
- RTECS：HP8757700
-
Hazardous Material Identification：
- Risk Phrases：R22; R36
6H-Dibenzo[b,d]pyran-6-one,3-nitro- Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
6H-Dibenzo[b,d]pyran-6-one,3-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 130184-1G |
6H-Dibenzo[b,d]pyran-6-one,3-nitro- |
6638-64-8 | 1g |
¥1496.56 | 2023-12-10 | ||
| 1PlusChem | 1P00FEPH-100mg |
7-NITRO-3,4-BENZOCOUMARIN |
6638-64-8 | 98% | 100mg |
$59.00 | 2024-04-22 | |
| 1PlusChem | 1P00FEPH-1g |
7-NITRO-3,4-BENZOCOUMARIN |
6638-64-8 | 98% | 1g |
$123.00 | 2024-04-22 | |
| abcr | AB465747-1g |
7-Nitro-3,4-benzocoumarin; . |
6638-64-8 | 1g |
€195.90 | 2025-04-17 |
6H-Dibenzo[b,d]pyran-6-one,3-nitro- Related Literature
-
1. Cyclisation reactions involving the oxidation of carboxylic acids with lead tetra-acetate. Part I. The conversion of 2′-substituted biphenyl-2-carboxylic acids into 3,4-benzocoumarinD. I. Davies,C. Waring J. Chem. Soc. C 1967 1639
-
2. The reaction of biphenyl-2-carboxylic acid silver salts with iodineD. J. Chalmers,R. H. Thomson J. Chem. Soc. C 1968 848
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